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The Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) is a semi-structured,

standardized assessment of communication, social interaction, play, and restricted and

repetitive behaviors associated with Autism Spectrum Disorder (ASD).[1] Widely regarded as a

"gold standard" observational assessment for ASD, the ADOS-2 is a critical tool in the accurate

diagnosis and evaluation of individuals suspected of having ASD, from toddlers to adults.[2][3]

This technical guide provides a comprehensive overview of the ADOS-2, including its modular

structure, administration and scoring protocols, psychometric properties, and its role in the

broader diagnostic pathway.

I. The ADOS-2 Modules: A Framework for
Standardized Observation
The ADOS-2 is comprised of five distinct modules, each designed for a specific developmental

and expressive language level.[4] The appropriate module is selected by the clinician based on

the individual's age and the extent to which they use spontaneous, flexible phrase speech.[4]

This modular design ensures that the assessment is developmentally appropriate and provides

the optimal context for observing behaviors relevant to an ASD diagnosis.
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Module Target Population

Toddler Module
Children between 12 and 30 months of age who

do not consistently use phrase speech.[4]

Module 1
Children 31 months and older who do not

consistently use phrase speech.[4]

Module 2
Children of any age who use phrase speech but

are not verbally fluent.[4]

Module 3
Verbally fluent children and young adolescents.

[4]

Module 4 Verbally fluent older adolescents and adults.[4]

II. Experimental Protocols: Administration and
Scoring
The administration of the ADOS-2 is a standardized process that requires extensive training to

ensure reliability.[5] Clinicians create a series of social "presses"—planned social occasions

that are designed to elicit specific behaviors related to communication and social interaction.[1]

A. Administration Protocol
The administration of each ADOS-2 module takes approximately 40 to 60 minutes.[4] The

examiner presents a series of planned activities using a standardized set of materials.[4]

Throughout the assessment, the clinician observes and records the individual's behaviors,

paying close attention to the quality of their social overtures, communication, and any restricted

or repetitive behaviors. For research purposes, establishing and maintaining reliability is crucial

for consistency and comparability across studies.[5] To achieve research reliability, a trainee

must reach 80% agreement in coding with an already reliable examiner across multiple

administrations representing all modules.[5][6]

B. Scoring Algorithm
Immediately following the administration, the clinician codes the observed behaviors based on

a standardized set of observational codes.[4] These codes are then converted into algorithm
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scores for two main domains: Social Affect (SA) and Restricted and Repetitive Behaviors

(RRB).[7] The total scores are then compared to predetermined cutoff scores to yield a

classification of "Autism," "Autism Spectrum," or "Non-Spectrum" for Modules 1 through 4.[4]

The Toddler Module provides "ranges of concern" rather than a formal classification.[8]

The development of the revised algorithms for the ADOS-2 aimed to improve the sensitivity

and specificity of the instrument.[5] This involved collapsing the original Social and

Communication domains into a single Social Affect domain and adding items related to

restricted and repetitive behaviors.[5]

III. Quantitative Data: Sensitivity and Specificity
The diagnostic accuracy of the ADOS-2 is a critical consideration for its use in research and

clinical practice. The following tables summarize the sensitivity and specificity of the different

ADOS-2 modules as reported in various studies. It is important to note that these values can

vary depending on the population being studied and the specific algorithm used (original vs.

revised).

Table 1: ADOS-2 Toddler Module Diagnostic Accuracy

Study Sensitivity Specificity

Guthrie et al. (as cited in

ResearchGate)
≥ 86% ≥ 86%

Table 2: ADOS-2 Module 1 Diagnostic Accuracy

Study Sensitivity Specificity

INSAR (2019) - -

Overall Accuracy 90.9%

Molloy et al. (as cited in

CJSPLA)
- 29% (No Words)

Table 3: ADOS-2 Module 2 Diagnostic Accuracy
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Study Sensitivity Specificity

INSAR (2019) - -

Overall Accuracy 93.9%

Table 4: ADOS-2 Module 3 Diagnostic Accuracy

Study Sensitivity Specificity

INSAR (2019) - -

Overall Accuracy 62.5%

Molloy et al. (as cited in

CJSPLA)
79% 68%

Colombi et al. (2020) 58% 57%

Table 5: ADOS-2 Module 4 Diagnostic Accuracy

Study Sensitivity Specificity

Hus & Lord (2014) > 80% > 80%

Colombi et al. (2020) 56% 60%

Bastiaansen et al. (2011) 61% 82%

de Bildt et al. (2016) (revised

algorithm)
61% 50%

Maddox et al. (as cited in NIH) -
74% (WPS algorithm), 70%

(revised algorithm)

IV. Visualizing the Diagnostic Process
A. ADOS-2 Module Selection Workflow
The selection of the appropriate ADOS-2 module is a critical first step in the assessment

process. The following diagram illustrates the decision-making workflow based on the
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individual's age and expressive language abilities.

Individual Referred for
Autism Assessment Chronological Age Check
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No

Yes

Administer
Module 1

No

Administer
Module 2

No

Administer
Module 3

Yes (Child/
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Administer
Module 4

Yes (Older Adolescent/
Adult)

Click to download full resolution via product page

Caption: ADOS-2 Module Selection Workflow

B. Comprehensive Autism Diagnostic Pathway
The ADOS-2 is a powerful tool, but it is just one component of a comprehensive diagnostic

evaluation for ASD. The following diagram illustrates the broader pathway to an autism

diagnosis, highlighting the integration of the ADOS-2 with other sources of information.
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Caption: Comprehensive Autism Diagnostic Pathway

V. Conclusion
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The ADOS-2 remains an indispensable tool in the field of autism research and clinical practice.

Its standardized administration and scoring provide a reliable framework for observing and

quantifying the core symptoms of ASD. However, as the quantitative data on sensitivity and

specificity demonstrate, the ADOS-2 is not infallible and should not be used as a standalone

diagnostic instrument. A comprehensive assessment that integrates information from multiple

sources, including a thorough developmental history and other relevant assessments, is

essential for an accurate and nuanced diagnosis. For researchers and drug development

professionals, a deep understanding of the ADOS-2's strengths and limitations is crucial for its

appropriate use in clinical trials and other research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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